4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine

• Molecular Formula: C15H14N4O
• Molecular Weight: 266.3 g/mol
• IUPAC Name: 4-[5-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C15H14N4O/c1-11-2-4-13(5-3-11)20-10-14-17-15(19-18-14)12-6-8-16-9-7-12/h2-9H,10H2,1H3,(H,17,18,19)
• InChI Key: VNKLUGFXMXKRMK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC2=NC(=NN2)C3=CC=NC=C3

Description

4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine, also known as MPPT, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins. For example, 4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine has been shown to inhibit the activity of cytochrome P450, an enzyme involved in the metabolism of drugs and toxins. 4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine has also been shown to bind to the estrogen receptor, which may contribute to its ability to inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that 4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine can inhibit the growth of various fungal species, including Candida albicans and Aspergillus fumigatus. 4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine has also been shown to inhibit the growth of cancer cells, including breast cancer cells and prostate cancer cells. In addition, 4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine has been shown to interact with various enzymes and proteins, including cytochrome P450 and the estrogen receptor.

Advantages and Limitations for Lab Experiments

4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine has several advantages for lab experiments. It is relatively easy to synthesize and has a high degree of purity. In addition, 4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine has been shown to have a range of biochemical and physiological effects, making it a useful tool for studying various biological processes. However, there are also limitations to the use of 4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine in lab experiments. For example, its mechanism of action is not fully understood, which may limit its usefulness in certain applications. In addition, further research is needed to fully understand the potential side effects of 4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine.

Future Directions

There are several potential future directions for research on 4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine. One area of interest is the development of 4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine as a potential antifungal agent. Further research is needed to determine the optimal dosage and delivery method for 4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine, as well as its potential side effects. Another area of interest is the use of 4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine in the synthesis of metal-organic frameworks. Further research is needed to determine the optimal conditions for the synthesis of these materials, as well as their potential applications in various fields. Finally, further research is needed to fully understand the mechanism of action of 4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine, which may lead to the development of new drugs and therapies.

Synthesis Methods

4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine can be synthesized through a multistep process that involves the reaction of 4-chloro-3-nitropyridine with 4-methylphenol, followed by the reduction of the nitro group and the reaction with 1-(azidomethyl)-3-chloropyridinium chloride. The final product is obtained after the reaction with sodium azide and triethylamine.

Scientific Research Applications

4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine has been studied for its potential applications in various fields, including pharmacology, biochemistry, and materials science. In pharmacology, 4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine has been investigated for its potential as an antifungal agent, as well as its ability to inhibit the growth of cancer cells. In biochemistry, 4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine has been studied for its interactions with various enzymes and proteins, including cytochrome P450 and the estrogen receptor. In materials science, 4-{3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazol-5-yl}pyridine has been investigated for its potential use in the synthesis of metal-organic frameworks.